Cas no 1256482-82-2 (2-Bromo-3,6-difluorophenylacetonitrile)

• Product Name: 2-Bromo-3,6-difluorophenylacetonitrile
• CAS No: 1256482-82-2
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• CID: 2200440
• PubChem ID: 73995350
• Update Time: 2025-04-21

2-Bromo-3,6-difluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,6-difluorophenylacetonitrile
• 2-(2-Bromo-3,6-difluorophenyl)acetonitrile
• MFCD17015039
• SY392095
• AT37956
• EN300-5007681
• 1256482-82-2
• Benzeneacetonitrile, 2-bromo-3,6-difluoro-
• 2-BroMo-3,6-difluorophenylacetonitrile, 96per cent
• 689-906-0
• GAC48282

• MDL： MFCD17015039
• Inchi： 1S/C8H4BrF2N/c9-8-5(3-4-12)6(10)1-2-7(8)11/h1-2H,3H2
• InChI Key： VMVUSXZOFRZMBU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1CC#N)F)F

Computed Properties

• Exact Mass: 230.95000
• Monoisotopic Mass: 230.94952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8

Experimental Properties

• Melting Point: 58-60℃
• PSA: 23.79000
• LogP: 2.79338

2-Bromo-3,6-difluorophenylacetonitrile Security Information

• HazardClass：6.1